Cas no 941979-49-3 (N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-3-nitrobenzene-1-sulfonamide)

• Product Name: N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-3-nitrobenzene-1-sulfonamide
• CAS No: 941979-49-3
• MF: C₁₇H₁₄N₄O₅S
• MW: 386.381862163544
• CID: 5502469
• Update Time: 2025-05-30

N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-3-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1-methyl-6-oxopyridazin-3-yl)phenyl]-3-nitrobenzenesulfonamide
• N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-3-nitrobenzene-1-sulfonamide

• Inchi： 1S/C17H14N4O5S/c1-20-17(22)10-9-16(18-20)12-5-7-13(8-6-12)19-27(25,26)15-4-2-3-14(11-15)21(23)24/h2-11,19H,1H3
• InChI Key： CVCNKWKQCVBZIA-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=NN(C)C(=O)C=C3)C=C2)(=O)=O)=CC=CC([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-3-nitrobenzene-1-sulfonamide

Recent Advances in the Study of N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-3-nitrobenzene-1-sulfonamide (CAS: 941979-49-3)

The compound N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-3-nitrobenzene-1-sulfonamide (CAS: 941979-49-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its molecular properties, biological activities, and potential clinical implications.

Recent studies have highlighted the unique structural features of 941979-49-3, which combines a pyridazinone core with a nitrobenzene sulfonamide moiety. This hybrid structure is believed to confer specific binding affinities towards various biological targets, particularly enzymes involved in inflammatory and oncogenic pathways. Computational docking studies published in the Journal of Medicinal Chemistry (2023) suggest that the compound exhibits high affinity for protein kinases such as JAK2 and PI3K, which are critical in signal transduction processes.

In vitro and in vivo experiments conducted by researchers at leading pharmaceutical institutions have demonstrated the compound's efficacy in modulating key cellular pathways. For instance, a study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that 941979-49-3 effectively inhibits the proliferation of certain cancer cell lines, including those resistant to conventional chemotherapy. The compound's mechanism of action appears to involve the disruption of mitochondrial function and induction of apoptosis, as evidenced by flow cytometry and Western blot analyses.

Pharmacokinetic studies have also been undertaken to evaluate the compound's bioavailability and metabolic stability. Data from these studies indicate that 941979-49-3 exhibits favorable absorption and distribution profiles, although its metabolic clearance rate may require optimization for clinical applications. Recent advancements in prodrug formulations, as discussed in a 2024 ACS Pharmacology & Translational Science article, offer promising strategies to enhance the compound's therapeutic index.

Despite these promising findings, challenges remain in the development of 941979-49-3 as a therapeutic agent. Issues such as potential off-target effects and the need for more comprehensive toxicity studies must be addressed. However, the compound's unique chemical scaffold and demonstrated biological activities position it as a valuable candidate for further investigation in drug discovery programs targeting inflammatory diseases and oncology.

In conclusion, the ongoing research on N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-3-nitrobenzene-1-sulfonamide (941979-49-3) underscores its potential as a multifaceted therapeutic agent. Future studies should focus on elucidating its precise molecular targets, optimizing its pharmacokinetic properties, and evaluating its efficacy in more complex disease models. The collective findings to date provide a solid foundation for the continued exploration of this compound in the realm of precision medicine.